Cas no 307507-07-9 (3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 307507-07-9
• MF: C₂₁H₁₇ClF₃NO₄
• MW: 439.812195539474
• CID: 5964070
• PubChem ID: 5450014
• Update Time: 2025-10-07

3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one
• 3-(4-chlorophenyl)-7-hydroxy-8-(morpholinomethyl)-2-(trifluoromethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(4-chlorophenyl)-7-hydroxy-8-(4-morpholinylmethyl)-2-(trifluoromethyl)-
• MFCD01650130
• 3-(4-chlorophenyl)-7-hydroxy-8-[(morpholin-4-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one
• SR-01000438220-1
• ChemDiv1_004408
• F0910-2353
• HMS599I08
• SR-01000438220
• UNM000003530701
• 3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-ylmethyl)-2-(trifluoromethyl)chromen-4-one
• AKOS001626853
• CCG-107081
• 307507-07-9

• Inchi： 1S/C21H17ClF3NO4/c22-13-3-1-12(2-4-13)17-18(28)14-5-6-16(27)15(11-26-7-9-29-10-8-26)19(14)30-20(17)21(23,24)25/h1-6,27H,7-11H2
• InChI Key： LDOTWLNPIAORCR-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=C(CN3CCOCC3)C(O)=CC=C2C(=O)C=1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 439.0798202g/mol
• Monoisotopic Mass: 439.0798202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one

Comprehensive Overview of 3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 307507-07-9)

The compound 3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 307507-07-9) is a structurally complex chromen-4-one derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a trifluoromethyl group, a morpholine moiety, and a chlorophenyl substituent, which collectively contribute to its unique physicochemical and pharmacological properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, given the growing demand for targeted therapies in treating chronic diseases.

In recent years, the scientific community has shown increasing interest in chromen-4-one derivatives due to their diverse biological activities. The presence of a trifluoromethyl group in 307507-07-9 enhances its metabolic stability and lipophilicity, making it a promising candidate for further optimization. Additionally, the morpholine ring is a common pharmacophore in drug design, often improving solubility and bioavailability. These attributes align with current trends in pharmaceutical research, where small molecule inhibitors and fluorinated compounds are highly sought after for their therapeutic potential.

The synthesis of 3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one typically involves multi-step organic reactions, including condensation, cyclization, and functional group modification. Its structural complexity poses challenges but also offers opportunities for structure-activity relationship (SAR) studies. Researchers are actively exploring its interactions with biological targets, such as protein kinases or G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways.

From an industrial perspective, CAS No. 307507-07-9 is of interest to pharmaceutical companies focusing on precision medicine and personalized therapies. The compound's modular structure allows for further derivatization, enabling the development of next-generation therapeutics. Its potential applications in oncology, neurodegenerative diseases, and autoimmune disorders are under investigation, reflecting the broader shift toward targeted drug development.

Environmental and regulatory considerations are also paramount when working with fluorinated compounds like 307507-07-9. The trifluoromethyl group, while beneficial for drug stability, requires careful handling to minimize ecological impact. Sustainable synthesis methods, such as green chemistry approaches, are being explored to reduce waste and energy consumption during production.

In summary, 3-(4-chlorophenyl)-7-hydroxy-8-(morpholin-4-yl)methyl-2-(trifluoromethyl)-4H-chromen-4-one represents a fascinating case study in modern drug discovery. Its intricate architecture and versatile functionality make it a valuable scaffold for medicinal chemistry and pharmacological research. As the demand for innovative therapeutics continues to rise, compounds like CAS No. 307507-07-9 will remain at the forefront of scientific exploration.